Cas no 121519-00-4 (5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine)

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine Properties

Names and Identifiers

• 5-Bromo-2-((tert-butyldimethylsilyl)oxy)pyrimidine
• 5-BROMO-2-(t-BUTYLDIMETHYLSILYL)PYRIMIDINE
• 5-Bromo-2-(tert-butyldimethylsilyl)pyrimidine
• 5-BROMO-2-(TERT-BUTYLDIMETHYLSILYLOXY)PYRIMIDINE
• 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine
• Pyrimidine,5-bromo-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• (5-bromopyrimidin-2-yl)oxy-tert-butyl-dimethylsilane
• 5-Bromo-2-(tert-butyldimethylsiloxy)pyrimidine
• 5-BROMO-2-(TERT-BUTYLDIMETHYLSILYL)PYRI&
• 5-BROMO-2-(T-BUTYLDIMETHYLSILYLOXY)PYRIMIDINE
• 5-Bromo-2-{[(tert-butyl)dimethylsilyl]oxy}-1,3-diazine, [(5-Bromopyrimidin-2-yl)oxy](tert-butyl)dimethylsilane
• AS-76782
• AKOS015892508
• MFCD01318957
• WEA51900
• 5-Bromo-2-(tert-butyldimethylsiloxy)pyrimidine, 97%
• C10H17BrN2OSi
• 121519-00-4
• J-004513
• 5-Bromo-2-tert-butyldimethylsilyloxypyrimidine
• CS-0338653
• 5-Bromo-2-{[tert-butyl(dimethyl)silyl]oxy}pyrimidine
• AB08775
• Pyrimidine, 5-bromo-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• FT-0655436
• DTXSID40370779
• 5-Bromo-2-(tert-butyldimethylsilyloxy)pyrimidine
• SY031450
• 5-BROMO-2-TERT-BUTYLDIMETHYLSILYLOXY-PYRIMIDINE
• 5-BROMO-2-(T-BUTYLDIMETHYLSILYL)PYRIMIDINE
• 5-bromo-2-[(tert-butyldimethylsilyl)oxy]pyrimidine
• +Expand

• MDL： MFCD01318957
• InChIKey： GCALLZMACFTOPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H17BrN2OSi/c1-10(2,3)15(4,5)14-9-12-6-8(11)7-13-9/h6-7H,1-5H3
• SMILES： CC(C)(C)[Si](C)(C)OC1=NC=C(C=N1)Br

Computed Properties

• Exact Mass: 288.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 288.029
• Heavy Atom Count: 15
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35A^2

Experimental Properties

• LogP: 3.62310
• PSA: 35.01000
• Refractive Index: n20/D 1.509(lit.)
• Boiling Point: 296.2°Cat760mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Fluids.
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Density: 1,232 g/cm3

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：No
• HazardClass：IRRITANT, AIR SENSITIVE, MOISTURE SENSITIVE

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%